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Compound of Interest |

Compound Name: 17:0-20:3 PS-d5
Cat. No.: B15561038
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. This document provides essential, step-by-step guidance for the disposal of 17:0-
20:3 PS-d5 (1-heptadecanoyl-2-eicosatrienoyl-sn-glycero-3-phospho-L-serine-d5), a
deuterated phosphatidylserine.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to adhere to the following safety
protocols. This information is synthesized from the product's Safety Data Sheet (SDS).

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses and a face shield. All eye protection should be
tested and approved under appropriate government standards such as NIOSH (US) or EN
166 (EV).[1]

o Skin Protection: Handle with gloves that have been inspected prior to use.[1] Contaminated
work clothing should not be allowed out of the workplace.[1]

o Respiratory Protection: In case of insufficient ventilation, wear respiratory protection. Avoid
breathing vapors, mist, or gas.[1]
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General Handling:

Avoid contact with skin and eyes.[1]

Avoid inhalation of vapor or mist.[1]

Use in a well-ventilated area.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Step-by-Step Disposal Protocol

The disposal of 17:0-20:3 PS-d5 should be conducted in accordance with all local, state, and
federal regulations. The primary recommendation from the manufacturer is to dispose of the
contents and container at an approved waste disposal plant.[1]

Waste Identification and Segregation:

The first crucial step is to determine the nature of the waste. While 17:0-20:3 PS-d5 itself is not
classified as a hazardous substance, its disposal route can be affected by the solvents it is
mixed with or any potential contamination.

e Uncontaminated 17:0-20:3 PS-d5: If the compound is in its pure form or dissolved in a non-
hazardous solvent, it should be treated as non-hazardous chemical waste.

o Contaminated 17:0-20:3 PS-d5: If the compound has been mixed with hazardous materials,
the entire mixture must be treated as hazardous waste, following the specific guidelines for
the hazardous components.

Waste Collection and Storage:

o Containers: Use chemically compatible and properly labeled containers for waste collection.
For liquid waste, ensure the container is leak-proof.

o Labeling: Clearly label the waste container with "Non-Hazardous Waste," the chemical name
("17:0-20:3 PS-d5"), and the approximate quantity. If mixed with other substances, list all
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components.

o Storage: Store the waste container in a designated, well-ventilated waste accumulation area,
away from incompatible materials.

Disposal of Small (Residual) Quantities:

For trace amounts of 17:0-20:3 PS-d5, such as residue in empty containers:
e Rinsing: Rinse the container multiple times with a suitable, non-hazardous solvent.
» Rinsate Collection: Collect the rinsate and manage it as non-hazardous liquid waste.

» Container Disposal: Once thoroughly rinsed and dried, the container can typically be
disposed of in the regular trash. Deface the original label to prevent misidentification.

Disposal of Bulk Quantities:

For larger quantities of 17:0-20:3 PS-d5, whether in pure form or in a non-hazardous solvent:
¢ Collection: Collect the waste in a designated, sealed, and properly labeled container.

« Institutional Procedures: Follow your institution's specific procedures for chemical waste
disposal. This typically involves contacting the Environmental Health and Safety (EHS)
office.

o Professional Disposal: The EHS office will arrange for the collection and disposal of the
waste at an approved chemical waste disposal facility.

Spill Cleanup:
In the event of a spill:

o Ensure Safety: Evacuate the immediate area if necessary and ensure proper ventilation.
Remove all sources of ignition.[1]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[1]
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» Absorption: For liquid spills, contain and collect the spillage with a non-combustible
absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite).

o Collection: Place the absorbent material and any contaminated solids into a suitable, labeled
container for disposal.

» Final Disposal: Dispose of the container and its contents according to the procedures for
bulk quantities.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 17:0-
20:3 PS-d5.
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Disposal Workflow for 17:0-20:3 PS-d5

Start: 17:0-20:3 PS-d5 Waste
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Caption: Decision-making workflow for the proper disposal of 17:0-20:3 PS-d5.
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Quantitative Data Summary

Parameter Value Source

Purity >99% Avanti Polar Lipids
Storage Temperature -20°C Avanti Polar Lipids[2]
Stability 3 Months Avanti Polar Lipids[2]

Disclaimer: This information is intended as a guide and does not supersede any local, state, or
federal regulations, or your institution's specific safety and disposal protocols. Always consult
your institution's Environmental Health and Safety (EHS) department for definitive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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